Cas no 861696-32-4 (oleifolioside B)

Oleifolioside B is a bioactive glycoside compound derived from natural plant sources, primarily studied for its potential pharmacological properties. It exhibits notable antioxidant and anti-inflammatory effects, making it a subject of interest in medicinal chemistry and drug development. Structurally, it belongs to the class of triterpenoid saponins, characterized by its sugar moieties linked to a hydrophobic aglycone. Oleifolioside B has demonstrated promising activity in modulating cellular pathways associated with oxidative stress and inflammation, suggesting applications in therapeutic research. Its stability and solubility profile facilitate in vitro and in vivo studies, underscoring its utility as a reference standard or investigative tool in biochemical and pharmacological research.

oleifolioside B structure

Product Name:oleifolioside B

CAS No:861696-32-4

MF:C₄₆H₇₈O₁₈

MW:919.100737094879

CID:2044647

PubChem ID:72973685

Update Time:2025-05-22

oleifolioside B Chemical and Physical Properties

Names and Identifiers

- oleifolioside B
- oleifoliosides B
- (2R,3R,4S,5S,6R)-2-[[(1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-[(2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl]-6-[(2S,3R,4S,5R)-4,5-dihydroxy-3-[(2R,3S,4R,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-14-hydroxy-7,7,12,16-tetramethyl-9-pentacyclo[9.7.0.01,3.03,8.012,16]octadecanyl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- 3-O-[beta-xylopyranosyl-(1->2)-alpha-arabinopyranosyl]-6-O-beta-glucopyranosyl-3beta,6alpha,16beta,24(S),25-pentahydroxycycloartane
- 861696-32-4
- OleifoliosideB
- (+)-Oleifolioside B
- (2R,3R,4S,5S,6R)-2-(((1S,3R,6S,8R,9S,11S,12S,14S,15R,16R)-15-((2R,5S)-5,6-dihydroxy-6-methylheptan-2-yl)-6-((2S,3R,4S,5R)-4,5-dihydroxy-3-((2R,3S,4R,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl)oxy-14-hydroxy-7,7,12,16-tetramethyl-9-pentacyclo(9.7.0.01,3.03,8.012,16)octadecanyl)oxy)-6-(hydroxymethyl)oxane-3,4,5-triol
- Inchi： 1S/C46H78O18/c1-20(8-9-27(51)42(4,5)58)29-21(48)15-44(7)26-14-24(61-39-35(57)33(55)32(54)25(16-47)62-39)37-41(2,3)28(10-11-46(37)19-45(26,46)13-12-43(29,44)6)63-40-36(31(53)23(50)18-60-40)64-38-34(56)30(52)22(49)17-59-38/h20-40,47-58H,8-19H2,1-7H3/t20-,21+,22-,23-,24+,25-,26+,27+,28+,29+,30-,31+,32-,33+,34+,35-,36-,37+,38-,39-,40+,43-,44+,45+,46-/m1/s1
- InChI Key： LPPGPBZPARFUNS-WBUMOXEGSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1C[C@H]2[C@]3(C)C[C@@H]([C@H]([C@H](C)CC[C@@H](C(C)(C)O)O)[C@@]3(C)CC[C@@]32C[C@]23CC[C@@H](C(C)(C)[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O[C@@H]1[C@H]([C@@H]([C@@H](CO1)O)O)O)O

Computed Properties

Exact Mass: 918.51881563g/mol
Monoisotopic Mass: 918.51881563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 12
Hydrogen Bond Acceptor Count: 18
Heavy Atom Count: 64
Rotatable Bond Count: 12
Complexity: 1650
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 25
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 298Å²

oleifolioside B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O524460-0.5mg	Oleifolioside B	861696-32-4	0.5mg	$ 285.00	2022-06-03
TRC	O524460-1mg	Oleifolioside B	861696-32-4	1mg	$ 800.00	2023-09-06
TRC	O524460-2.5mg	Oleifolioside B	861696-32-4	2.5mg	$1441.00	2023-05-17
TRC	O524460-.5mg	Oleifolioside B	861696-32-4	5mg	$345.00	2023-05-17